N'-(4-ethylphenyl)-N-[(furan-2-yl)methyl]ethanediamide

• IUPAC Name: N'-(4-ethylphenyl)-N-(furan-2-ylmethyl)oxamide
• InChI: InChI=1S/C15H16N2O3/c1-2-11-5-7-12(8-6-11)17-15(19)14(18)16-10-13-4-3-9-20-13/h3-9H,2,10H2,1H3,(H,16,18)(H,17,19)
• InChI Key: QGJKVMPIWBFGGG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=CO2
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol
• CAS No.: 332065-21-1

Description

N'-(4-Ethylphenyl)-N-[(furan-2-yl)methyl]ethanediamide is a bisamide compound featuring a furan-2-ylmethyl group and a 4-ethylphenyl substituent linked via an ethanediamide (oxalamide) core. This structure confers unique physicochemical properties, such as moderate polarity (polar surface area ~71.34 Ų) and lipophilicity influenced by the ethylphenyl group . The compound’s furan ring may participate in π-π interactions, while the ethyl substituent enhances hydrophobic character compared to methyl analogs .

Biological Activity

N'-(4-ethylphenyl)-N-[(furan-2-yl)methyl]ethanediamide is a synthetic compound that has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its mechanisms, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound can be described by the following structural formula:

$$\text{N 4 ethylphenyl N furan 2 yl methyl ethanediamide}$$

Molecular Characteristics

• Molecular Formula : C$_{15}$H$_{18}$N$_{2}$O
• Molecular Weight : Approximately 246.32 g/mol
• Functional Groups : Amide, aromatic ring, and furan moiety.

N'-(4-ethylphenyl)-N-[(furan-2-yl)methyl]ethanediamide exhibits biological activity through several mechanisms:

• Enzyme Inhibition : Similar compounds have been shown to inhibit specific enzymes involved in metabolic pathways. For instance, sulfonamide derivatives inhibit dihydropteroate synthase, crucial for bacterial folate biosynthesis.
• Receptor Modulation : The compound may interact with various receptors, potentially influencing cellular signaling pathways associated with growth and proliferation .
• Antimicrobial Properties : Preliminary studies suggest that compounds with similar structures often exhibit significant antimicrobial activities, making them candidates for further investigation in treating infections.

Antimicrobial Activity

A study investigated the antimicrobial properties of related compounds and found that derivatives with furan rings demonstrated enhanced activity against Gram-positive bacteria. The presence of the furan moiety is believed to enhance interaction with bacterial cell membranes, leading to increased permeability and cell death.

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity	Notes
N'-(4-methoxyphenyl)-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}ethanediamide	Structure	Antimicrobial and anticancer	Similar functional groups enhance bioactivity
N'-(4-fluorophenyl)-N-{[5-(thiazole)furan-2-yl]methyl}ethanediamide	Structure	Enzyme inhibition	Effective against specific kinases

Synthesis and Optimization

The synthesis of N'-(4-ethylphenyl)-N-[(furan-2-yl)methyl]ethanediamide typically involves multi-step reactions starting from commercially available precursors. Optimization strategies focus on improving yield and purity through various reaction conditions.

Future Directions

Further research is needed to fully elucidate the biological activity of N'-(4-ethylphenyl)-N-[(furan-2-yl)methyl]ethanediamide. Key areas for exploration include:

• In Vitro Studies : Assessing the compound's efficacy against various pathogens.
• In Vivo Studies : Evaluating therapeutic potential in animal models for diseases like cancer.
• Mechanistic Studies : Understanding the molecular interactions between the compound and its biological targets.

Comparison with Similar Compounds

Structural Analogs with Varied Aromatic Substituents

N-[(Furan-2-yl)methyl]-N'-[(4-methylphenyl)methyl]ethanediamide (ID 5875-91-2)

• Key Difference : 4-Methylphenyl vs. 4-ethylphenyl group.
• Density/Refractive Index: Higher density (1.2 g/cm³) and refractive index (1.565) due to the ethyl group’s electron-donating nature .
• Synthetic Route : Similar bisamide coupling methods likely apply, though yields may vary with substituent bulk .

Bisamide Derivatives (Compounds 44–47, 51–53 from )

• Core Structure: These compounds feature bis(acetamide) or bis(propanamide) cores with trifluoromethyl, methoxy, or diethylamino substituents.
• Comparison: Electron Effects: Trifluoromethyl groups (e.g., Compound 47) enhance electron-withdrawing properties, contrasting with the electron-donating ethyl group in the target compound.

Analogs with Heterocyclic Modifications

N-{2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N′-[(pyridin-2-yl)methyl]ethanediamide ()

• Key Difference : Incorporation of a piperazinyl group and pyridinylmethyl substituent.
• Impact :
  • Solubility : The piperazine moiety increases polarity (PSA >100 Ų), enhancing aqueous solubility compared to the target compound .
  • Bioactivity : Piperazine derivatives often exhibit receptor-binding activity, suggesting divergent applications .

Ranitidine-Related Nitroacetamide ()

• Core Structure: Nitroacetamide with dimethylamino-methylfuran.
• Sulfur Content: Thioether linkages in ranitidine analogs (e.g., Related Compound A) contrast with the target’s ether-free structure, altering redox susceptibility .

Physicochemical Property Comparison Table

Compound Name	Molecular Weight (g/mol)	PSA (Ų)	Density (g/cm³)	Key Substituents
Target Compound	~292	71.34	1.2	4-Ethylphenyl, furan-2-ylmethyl
ID 5875-91-2 (4-Methyl analog)	~278	71.34	1.18	4-Methylphenyl, furan-2-ylmethyl
Compound 47 ()	~500	85.0	1.35	Bis(trifluoromethylphenyl)
Piperazine Derivative	~460	105.2	1.25	4-Fluorophenyl, pyridinylmethyl